Cas no 20924-05-4 ((5-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)acetic Acid)

• Product Name: (5-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)acetic Acid
• CAS No: 20924-05-4
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD20658312
• CID: 239032
• PubChem ID: 24868444
• Update Time: 2025-04-19

(5-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)acetic acid
• 1(2H)-Pyrimidineaceticacid, 3,4-dihydro-5-methyl-2,4-dioxo-
• 2-(5-methyl-2,4-dioxopyrimidin-1-yl)acetic acid
• 2-[5-Methyl-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl]acetic acid
• Thymine-1-acetic acid
• (thymin-1-yl)acetic acid
• 1-(carboxymethyl)thymine
• 2-(1'-thyminyl)acetic acid
• 2-(5-methyl-2,4-dioxo-1,3-dihydropyrimidinyl)acetic acid
• 2-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetic acid
• 2-(thymin-1yl)acetic acid
• AC1LGY5I
• AC1Q2OEY
• Thymin-1-ylacetic acid
• 1-Thyminylacetic acid
• 2-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1-yl)acetic acid
• Thymine acetic acid
• Thymine-N1-acetic acid
• 2-(5-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)acetic acid
• 1(2H)-Pyrimidineacetic acid, 3,4-dihydro-5-methyl-2,4-dioxo-
• (5-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-acetic acid
• 2-(5-methyl-2,4-dioxo-1,3-dihydropyrim
• N-1-Carboxymethylthymine
• 2-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)aceticacid
• Z1255442659
• EN300-1588193
• 1Y-0808
• 2-(5-methyl-2,4-dioxo-pyrimidin-1-yl)acetic Acid
• N1-thyminyl acetic acid
• N1 -Carboxymethylthymine
• J-506139
• N-1-carboxymethyl thymine
• FT-0660753
• thymin-1-yl-acetic acid
• A815021
• carboxymethylthymine
• Thymine-1-acetic acid, 98%
• N1-Carboxymethylthymine
• THYMINE-1-YL-ACETIC ACID
• SB57757
• TZDMCKHDYUDRMB-UHFFFAOYSA-N
• SCHEMBL456749
• MFCD00274250
• CS-W017013
• 2-(4-hydroxy-5-methyl-2-oxo-1,2-dihydro-1-pyrimidinyl)acetic acid
• thyminylacetic acid
• 1-carboxymethylthymine
• DTXSID80357488
• 5-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-3-acetic acid
• SY019275
• (thymin-1-yl)-acetic acid
• AKOS005070080
• 20924-05-4
• STK330598
• DB-001094
• (5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetic acid
• (5-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)acetic Acid

• MDL： MFCD20658312
• Inchi： 1S/C7H8N2O4/c1-4-2-9(3-5(10)11)7(13)8-6(4)12/h2H,3H2,1H3,(H,10,11)(H,8,12,13)
• InChI Key： TZDMCKHDYUDRMB-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C)=CN1CC(=O)O)=O

Computed Properties

• Exact Mass: 184.04800
• Monoisotopic Mass: 184.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: -0.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.416
• Melting Point: 272-278 °C (dec.) (lit.)
• Boiling Point: 424.4°C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.54
• PSA: 92.16000
• LogP: -1.07040
• Vapor Pressure: Not available

(5-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)acetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives